Cas no 2649069-06-5 (1,1,1,2-tetrafluoro-3-isocyanato-3-methylbutane)

• Product name: 1,1,1,2-tetrafluoro-3-isocyanato-3-methylbutane
• CAS No: 2649069-06-5
• MF: C₆H₇F₄NO
• MW: 185.119495630264
• CID: 6431192
• PubChem ID: 165857891

1,1,1,2-tetrafluoro-3-isocyanato-3-methylbutane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2-tetrafluoro-3-isocyanato-3-methylbutane
• 2649069-06-5
• EN300-1953297

• Inchi： 1S/C6H7F4NO/c1-5(2,11-3-12)4(7)6(8,9)10/h4H,1-2H3
• InChI Key： DHRMVHMDIBQZFC-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 185.04637650g/mol
• Monoisotopic Mass: 185.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.4Ų
• XLogP3: 3.1

Additional information on 1,1,1,2-tetrafluoro-3-isocyanato-3-methylbutane

Introduction to CAS No. 2649069-06-5: 1,1,1,2-Tetrafluoro-3-isocyanato-3-methylbutane

1,1,1,2-Tetrafluoro-3-isocyanato-3-methylbutane (CAS No. 2649069-06-5) is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure and functional groups, which make it a valuable precursor in the synthesis of advanced materials and polymers. The molecule's tetrafluoro substitution pattern and the presence of an isocyanato group provide it with distinct chemical properties that are leveraged in various industrial applications.

Recent studies have highlighted the importance of fluorinated compounds in modern chemistry due to their exceptional thermal stability and chemical resistance. 1,1,1,2-Tetrafluoro-3-isocyanato-3-methylbutane exemplifies these properties, making it a key player in the development of high-performance materials. Its structure allows for versatile reactivity, particularly in reactions involving nucleophilic attack on the isocyanato group. This has led to its use in the synthesis of polyurethanes and other advanced polymers with tailored mechanical and thermal properties.

The synthesis of CAS No. 2649069-06-5 involves a multi-step process that requires precise control over reaction conditions to ensure high purity and yield. Researchers have explored various methodologies to optimize this synthesis, including the use of transition metal catalysts and novel fluorination techniques. These advancements have not only improved the efficiency of production but also opened new avenues for exploring its applications in niche markets.

In terms of applications, 1,1,1,2-Tetrafluoro-3-isocyanato-3-methylbutane is widely used as an intermediate in the production of specialty chemicals. Its ability to form stable bonds with a wide range of substrates makes it indispensable in the development of adhesives, coatings, and elastomers. Recent research has also focused on its potential use in drug delivery systems and biocompatible materials due to its biostability and low toxicity profiles.

The environmental impact of CAS No. 2649069-06-5 has been a topic of interest among regulatory bodies and industry experts. Studies have shown that its decomposition products are non-toxic and do not pose significant risks to ecosystems when handled properly. This has contributed to its favorable regulatory status and widespread adoption across various industries.

Looking ahead, the demand for 1,1,1,2-Tetrafluoro-3-isocyanato-3-methylbutane is expected to grow as industries continue to seek sustainable and high-performance materials. Ongoing research into its properties and applications is likely to uncover new uses that further solidify its position as a critical compound in modern chemistry.